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Compound of Interest

Compound Name: Tok 8801

CAS No.: 105963-46-0

Cat. No.: B1199795

Get Quote

Product Code: TOK-8801 Chemical Class: Dihydroimidazothiazole Carboxamide Primary

Application: Immunomodulation (Research Use Only)[1][2][3][4]

Core Stability Factors: The "Why" Behind the
Protocol
As a Senior Application Scientist, I often see researchers treat small molecules as static

entities. However, TOK-8801 (N-(2-phenylethyl)-3,6,6-trimethyl-5,6-dihydroimidazo[2,1-

b]thiazole-2-carboxamide) is a dynamic chemical system. Its stability during long-term storage

is governed by the specific reactivity of its dihydroimidazothiazole core and the carboxamide

side chain.

Below is the technical breakdown of the factors affecting its integrity, moving beyond generic

advice to structural causality.

A. Hydrolytic Cleavage (Moisture Sensitivity)
The Mechanism: The carboxamide bond (
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) is the primary site of hydrolytic attack. While relatively stable at neutral pH, the presence of
atmospheric moisture, catalyzed by trace impurities or pH shifts, can lead to the cleavage of
the amide bond, releasing the amine side chain and the corresponding acid.

The Risk: Storing TOK-8801 in non-desiccated environments or repeated freeze-thaw cycles

of DMSO stocks introduces water (DMSO is highly hygroscopic), accelerating this

degradation.

B. Oxidative Dehydrogenation
The Mechanism: The dihydroimidazothiazole ring is partially saturated. Unlike fully aromatic

systems, this "dihydro" state is thermodynamically eager to aromatize or oxidize under

aerobic conditions, potentially altering the molecule's binding affinity to immunomodulatory

targets.

The Risk: Headspace air in vials constitutes a significant variable. Long-term storage

requires inert gas purging (Argon/Nitrogen) to prevent oxidative drift.

C. Photochemical Degradation
The Mechanism: Heterocyclic systems like imidazothiazoles often possess chromophores

that absorb UV-Vis light, leading to photo-isomerization or radical formation.

The Risk: Exposure to ambient lab light during weighing or benchtop work can initiate subtle

structural changes before the experiment begins.

Troubleshooting & FAQs: Field-Proven Solutions
This section addresses specific issues reported by our user base regarding TOK-8801.

Q1: My TOK-8801 powder has turned from off-white to a
faint yellow. Is it still usable?
Diagnosis: This indicates early-stage oxidative surface degradation or photo-oxidation.

Action:

Perform a rapid HPLC check. If purity is >98%, the bulk material is likely intact.
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If purity is <95%, repurpose for non-critical dose-finding studies or discard.

Prevention: Always wrap storage vials in aluminum foil and store at -20°C.

Q2: I observed precipitation after thawing my TOK-8801
DMSO stock solution.
Diagnosis: This is likely "Water Crash-Out." DMSO is hygroscopic. If the vial was opened while

cold, atmospheric moisture condensed inside, lowering the solubility of the hydrophobic TOK-

8801.

Action:

Vortex vigorously at room temperature (25°C).

If precipitate remains, sonicate for 5 minutes in a water bath (<30°C).

Critical Rule: Never open a frozen vial. Allow it to equilibrate to room temperature for 30

minutes before breaking the seal.

Q3: What is the maximum shelf life of the stock
solution?
Diagnosis: Solvent-based stability is significantly lower than solid-state stability.

Data:

State Condition Stability Estimate

Solid Powder -20°C (Desiccated) 2 Years

DMSO Stock -80°C (Single Aliquot) 6 Months

DMSO Stock -20°C 1 Month

| Aqueous Media | 4°C / 37°C | < 24 Hours (Prepare Fresh) |

Standardized Workflows & Protocols
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Workflow A: Optimal Reconstitution & Storage
Rationale: This protocol minimizes hygroscopic damage and oxidative stress.

Equilibration: Remove the TOK-8801 vial from -20°C storage. Place in a desiccator cabinet

for 45 minutes to reach room temperature.

Solvent Selection: Use anhydrous DMSO (Grade: Molecular Biology,

99.9%).

Dissolution: Add solvent to achieve a master stock concentration (typically 10-50 mM).

Vortex for 30 seconds.

Aliquoting: Immediately dispense into single-use, light-protected microtubes (e.g., amber

tubes).

Inert Gas Overlay (Optional but Recommended): Gently blow Argon gas into the headspace

of each tube for 2 seconds.

Flash Freezing: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath before

transferring to -80°C.

Workflow B: Biological Validation (Immunomodulation
Check)
Rationale: To verify if stored TOK-8801 retains biological activity, use a murine splenocyte

proliferation assay (Con A response), as TOK-8801 is known to enhance this pathway.

Cell Source: Isolate murine splenocytes.

Induction: Treat cells with Concanavalin A (Con A) at sub-optimal doses (

).

Treatment: Add TOK-8801 at varying concentrations (

to
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M).

Readout: Measure proliferation via MTT assay at 48-72 hours.

Success Criteria: A dose-dependent enhancement of proliferation compared to Con A alone

confirms active compound.

Visualizations
Figure 1: TOK-8801 Handling Decision Tree
A logic flow for researchers to determine the correct storage and usage path.
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Caption: Decision matrix for the receipt, storage, and experimental preparation of TOK-8801 to

prevent degradation.

Figure 2: Immunomodulatory Mechanism & Assay Logic
Visualizing the biological pathway TOK-8801 influences, based on known

dihydroimidazothiazole effects.
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Caption: Simplified mode of action where TOK-8801 acts as a co-stimulator for mitogen-

induced splenocyte proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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